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Compound of Interest

Compound Name: AMG 9090

Cat. No.: B15575675

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for the use of AMG 909,

also known as Volasertib, in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for AMG 909?

AMG 909 (Volasertib) is a potent and selective inhibitor of Polo-like kinase 1 (PLK1), an

enzyme that plays a crucial role in regulating multiple stages of mitosis.[1] By competitively

binding to the ATP-binding pocket of PLK1, Volasertib disrupts the cell cycle, leading to G2/M

phase arrest and subsequent apoptosis (programmed cell death) in cancer cells.[2][3] It also

shows inhibitory activity against PLK2 and PLK3, but at higher concentrations.[2]

Q2: What is the solubility of AMG 909 in DMSO and other common solvents?

AMG 909 is readily soluble in DMSO. However, it is insoluble in water and ethanol.[2][3] For

quantitative solubility data in DMSO, please refer to the table below.

Q3: How should I prepare a stock solution of AMG 909?
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It is recommended to prepare a concentrated stock solution of AMG 909 in high-quality,

anhydrous DMSO. For detailed instructions, please refer to the "Experimental Protocols"

section.

Q4: My AMG 909 is precipitating in the cell culture medium. What should I do?

Precipitation of hydrophobic compounds like AMG 909 upon dilution into aqueous culture

media is a common issue. Please refer to the "Troubleshooting Guide" for potential causes and

solutions.

Q5: How should I store AMG 909 powder and stock solutions?

AMG 909 powder should be stored at -20°C.[1] Stock solutions in DMSO should be aliquoted

to avoid repeated freeze-thaw cycles and can be stored at -20°C for several months or at -80°C

for up to a year for long-term stability.[1][4]

Data Presentation
Table 1: Solubility of AMG 909 (Volasertib) in DMSO

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source(s)

DMSO ≥10.31 >10 APExBIO[1]

DMSO 30 48.48 Selleck Chemicals[2]

DMSO 20 32.32 Selleck Chemicals[3]

DMSO 35 56.56 Selleck Chemicals[4]

DMSO 2 3.23 (warmed) Sigma-Aldrich[5]

Note: The molecular weight of Volasertib is 618.81 g/mol . Solubility can vary slightly between

batches and depending on the purity of the compound and the solvent.

Experimental Protocols
Protocol 1: Preparation of a 10 mM AMG 909 Stock Solution in DMSO
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Materials:

AMG 909 (Volasertib) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Allow the AMG 909 vial to equilibrate to room temperature before opening.

Calculate the required amount of AMG 909 powder and DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.6188

mg of AMG 909.

Add the appropriate volume of anhydrous DMSO to the vial containing the AMG 909 powder.

To aid dissolution, gently vortex the solution. If necessary, warm the tube at 37°C for 10

minutes or sonicate briefly in an ultrasonic bath.[1]

Ensure the compound is fully dissolved and the solution is clear before use.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Troubleshooting Guide
Issue: Precipitation of AMG 909 in Cell Culture Media
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Potential Cause Explanation Recommended Solution

High Final Concentration

The final concentration of AMG

909 in the culture medium

exceeds its aqueous solubility

limit.

Decrease the final working

concentration of AMG 909.

Perform a dose-response

experiment to determine the

optimal non-precipitating

concentration.

Rapid Dilution

Adding a concentrated DMSO

stock directly into a large

volume of aqueous media can

cause the compound to "crash

out" due to the rapid solvent

exchange.

Perform a serial dilution. First,

create an intermediate dilution

of the DMSO stock in pre-

warmed (37°C) culture

medium. Then, add this

intermediate dilution to the

final volume of media. Add the

compound dropwise while

gently swirling the media.[6]

Low Temperature of Media

Adding the compound to cold

media can decrease its

solubility.

Always use pre-warmed

(37°C) cell culture media for

dilutions.[6]

High Final DMSO

Concentration

While DMSO aids in initial

dissolution, high final

concentrations can be toxic to

cells and may not prevent

precipitation upon significant

dilution.

Keep the final DMSO

concentration in the culture

medium below 0.5%, and

ideally at or below 0.1%.[7]

This may necessitate

preparing a more dilute stock

solution.

Interaction with Media

Components

Proteins and salts in the serum

or basal media can interact

with the compound, reducing

its solubility over time.

If precipitation occurs after a

period of incubation, consider

changing the media with

freshly prepared AMG 909-

containing media every 24-48

hours. You can also test the

solubility in a simpler buffered

saline solution (like PBS) to

determine if media
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components are the primary

issue.[8]

Media Evaporation

In long-term experiments,

evaporation can increase the

concentration of all media

components, including AMG

909, potentially leading to

precipitation.

Ensure proper humidification

of the incubator. Use culture

plates with low-evaporation lids

or seal plates with gas-

permeable membranes for

long-term experiments.[6]

Visualizations
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Caption: AMG 909 (Volasertib) inhibits PLK1, leading to G2/M cell cycle arrest and apoptosis.
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Caption: Experimental workflow for preparing and using AMG 909 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15575675?utm_src=pdf-custom-synthesis#bc-rfq
https://www.apexbt.com/bi6727-volasertib.html
https://www.selleckchem.com/404.html
https://www.selleckchem.com/404.html
https://www.selleckchem.com/products/volasertib-bi6727-plk1-inhibitor.html
https://www.sigmaaldrich.com/US/en/product/sigma/sml3641
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Precipitation_in_Cell_Culture_Media.pdf
https://www.echemi.com/community/which-the-concentration-of-dmso-is-safe-to-l929-cells_mjart2204261374_101.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_SU11657_Precipitation_in_Cell_Culture_Media.pdf
https://www.benchchem.com/product/b15575675/docs#technical-support-center-amg-909-volasertib
https://www.benchchem.com/product/b15575675/docs#technical-support-center-amg-909-volasertib
https://www.benchchem.com/product/b15575675/docs#technical-support-center-amg-909-volasertib
https://www.benchchem.com/product/b15575675/docs#technical-support-center-amg-909-volasertib
https://www.benchchem.com/product/b15575675?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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